Cas no 1803565-61-8 (4-tert-butyl-2-methyl-1,3-thiazole-5-sulfonamide)

• Product Name: 4-tert-butyl-2-methyl-1,3-thiazole-5-sulfonamide
• CAS No: 1803565-61-8
• MF: C₈H₁₄N₂O₂S₂
• MW: 234.338959217072
• CID: 4615566
• PubChem ID: 86775234
• Update Time: 2025-07-17

4-tert-butyl-2-methyl-1,3-thiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-2-methyl-1,3-thiazole-5-sulfonamide

• Inchi： 1S/C8H14N2O2S2/c1-5-10-6(8(2,3)4)7(13-5)14(9,11)12/h1-4H3,(H2,9,11,12)
• InChI Key： NZDDLDNSGUWNRF-UHFFFAOYSA-N
• SMILES： S1C(S(N)(=O)=O)=C(C(C)(C)C)N=C1C

4-tert-butyl-2-methyl-1,3-thiazole-5-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4-tert-butyl-2-methyl-1,3-thiazole-5-sulfonamide

Professional Introduction to 4-tert-butyl-2-methyl-1,3-thiazole-5-sulfonamide (CAS No. 1803565-61-8)

4-tert-butyl-2-methyl-1,3-thiazole-5-sulfonamide, identified by its CAS number 1803565-61-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural properties and potential biological activities. The presence of both a thiazole core and a sulfonamide functional group makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 4-tert-butyl-2-methyl-1,3-thiazole-5-sulfonamide consists of a five-membered aromatic ring system containing sulfur, which is a key feature contributing to its chemical reactivity and biological interactions. The introduction of the tert-butyl and methyl substituents at specific positions enhances the compound's stability and influences its electronic properties, making it an intriguing subject for synthetic chemists and pharmacologists.

In recent years, there has been growing interest in thiazole derivatives due to their wide range of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. Among these derivatives, sulfonamides are known for their ability to act as inhibitors of various enzymes and receptors, making them valuable in the development of therapeutic agents. The combination of these two pharmacophoric elements in 4-tert-butyl-2-methyl-1,3-thiazole-5-sulfonamide suggests that it may possess multiple biological functions.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry. Sulfonamides are widely used in the treatment of infections caused by bacteria that produce beta-lactamase enzymes. Additionally, they have shown promise in the treatment of neurological disorders, such as epilepsy and Alzheimer's disease. The structural features of 4-tert-butyl-2-methyl-1,3-thiazole-5-sulfonamide make it a potential candidate for further investigation in these areas.

The synthesis of 4-tert-butyl-2-methyl-1,3-thiazole-5-sulfonamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The thiazole ring can be synthesized through various methods, including the Hantzsch thiazole synthesis or cyclization reactions involving appropriate precursors. The introduction of the sulfonamide group typically involves reaction with sulfonyl chlorides or sulfonyl azides in the presence of suitable bases.

One of the key challenges in working with this compound is its solubility and stability under various conditions. Thiazole derivatives can be sensitive to light and air, requiring careful storage conditions to maintain their integrity. Additionally, the presence of both polar (sulfonamide) and non-polar (alkyl) groups necessitates careful consideration in formulation and delivery systems to ensure optimal bioavailability.

In terms of biological evaluation, 4-tert-butyl-2-methyl-1,3-thiazole-5-sulfonamide has been tested for its activity against several biological targets. Preliminary studies have shown promising results in inhibiting certain enzymes associated with inflammatory pathways. Further research is ongoing to explore its potential as an anti-inflammatory agent. Additionally, its interaction with specific receptors has been investigated, suggesting possible applications in treating neurological disorders.

The use of computational methods has also played a significant role in understanding the properties of 4-tert-butyl-2-methyl-1,3-thiazole-5-sulfonamide. Molecular modeling techniques have been employed to predict its binding affinity to various targets and to design analogs with improved activity. These computational approaches have helped researchers identify key structural features that contribute to biological activity and have guided experimental efforts.

The future direction of research on 4-tert-butyl-2-methyl-1,3-thiazole-5-sulfonamide includes further optimization of its chemical structure to enhance its pharmacological properties. This may involve modifying substituents or exploring different synthetic routes to improve yield and purity. Additionally, more extensive biological testing is needed to fully characterize its activity profile and potential therapeutic applications.

In conclusion, 4-tert-butyl-2-methyl-1,3-thiazole-5-sulfonamide (CAS No. 1803565-61-8) is a compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery and development. With ongoing research focused on understanding its biological activities and optimizing its chemical properties, this compound holds promise for contributing to the development of new therapeutic agents.